2-(1,3-benzoxazol-2-ylamino)-4-(3-methoxyphenyl)-7,7-dimethyl-4,6,7,8-tetrahydroquinazolin-5(1H)-one

• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol
• IUPAC Name: 2-(1,3-benzoxazol-2-ylamino)-4-(3-methoxyphenyl)-7,7-dimethyl-1,4,6,8-tetrahydroquinazolin-5-one
• InChI: InChI=1S/C24H24N4O3/c1-24(2)12-17-20(18(29)13-24)21(14-7-6-8-15(11-14)30-3)27-22(25-17)28-23-26-16-9-4-5-10-19(16)31-23/h4-11,21H,12-13H2,1-3H3,(H2,25,26,27,28)
• InChI Key: NBZPPJQYGIWMNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(N=C(N2)NC3=NC4=CC=CC=C4O3)C5=CC(=CC=C5)OC)C(=O)C1)C

Description

The compound 2-(1,3-benzoxazol-2-ylamino)-4-(3-methoxyphenyl)-7,7-dimethyl-4,6,7,8-tetrahydroquinazolin-5(1H)-one belongs to the tetrahydroquinazolinone class, characterized by a bicyclic core fused with a benzoxazole moiety. This structure combines a rigid quinazolinone scaffold with a 3-methoxyphenyl group at position 4 and a 1,3-benzoxazol-2-ylamino substituent at position 2.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research has indicated that benzoxazole derivatives, including the compound , exhibit significant anticancer properties. A study demonstrated that specific benzoxazole derivatives possess cytotoxic effects against various cancer cell lines such as MCF-7 (human breast cancer) and HCT-116 (human colorectal carcinoma) . The presence of substituents like the methoxy group enhances the compound's activity by influencing its interaction with biological targets.

Antimicrobial Properties
The compound has shown promise as an antimicrobial agent. Benzoxazole derivatives are known for their broad-spectrum antibacterial and antifungal activities. The structural features of the compound contribute to its ability to disrupt microbial growth .

Antiviral Activities
Recent studies have explored the antiviral potential of benzoxazole derivatives against several viral pathogens. The mechanism often involves interference with viral replication processes or inhibition of viral enzymes .

Agrochemicals

Benzoxazole derivatives have been investigated for their role in developing novel agrochemicals. The structural diversity offered by compounds like 2-(1,3-benzoxazol-2-ylamino)-4-(3-methoxyphenyl)-7,7-dimethyl-4,6,7,8-tetrahydroquinazolin-5(1H)-one allows for the synthesis of new herbicides and fungicides that can effectively control agricultural pests while minimizing environmental impact .

Materials Science

The unique chemical structure of this compound lends itself to applications in materials science. Its potential use in creating organic light-emitting diodes (OLEDs) and as a component in organic photovoltaics has been noted due to its electronic properties and stability under operational conditions . The incorporation of benzoxazole moieties can enhance the performance characteristics of these materials.

Synthesis Methodologies

The synthesis of 2-(1,3-benzoxazol-2-ylamino)-4-(3-methoxyphenyl)-7,7-dimethyl-4,6,7,8-tetrahydroquinazolin-5(1H)-one typically involves multi-step reactions starting from readily available precursors such as 2-aminophenol and appropriate carbonyl compounds. Recent advancements in synthetic methodologies have improved yields and reduced reaction times through the use of novel catalysts .

Summary Table of Applications

Application Area	Specific Uses	References
Medicinal Chemistry	Anticancer agents; Antimicrobial agents; Antiviral agents
Agrochemicals	Development of herbicides and fungicides
Materials Science	Components for OLEDs and organic photovoltaics

Comparison with Similar Compounds

Key Observations :

• Electron Effects : The 3-methoxyphenyl group in the target compound may improve solubility compared to electron-withdrawing groups (e.g., chloro in ) .
• Heterocyclic vs.
• Thioxo vs. Oxo : Thioxo derivatives (e.g., compound 6b in ) exhibit distinct spectroscopic profiles (e.g., IR ν(C=S) at ~1260 cm⁻¹ vs. ν(C=O) at ~1620 cm⁻¹) and may enhance antitumor activity via thiol-mediated targeting .

Anti-HBV Activity

2,4-Diaryl derivatives () demonstrated potent inhibition of hepatitis B virus (HBV) capsid assembly, with IC₅₀ values in the low micromolar range. For example:

• 4-(3-Fluorophenyl)-2-(4-methylphenyl) analogue : IC₅₀ = 1.2 µM .
• 4-(4-Chlorophenyl)-2-(2-naphthyl) analogue : IC₅₀ = 0.8 µM .

The target compound’s 3-methoxyphenyl group may reduce steric hindrance compared to bulkier substituents, though its direct antiviral efficacy remains untested .

Antitumor Activity

Thioxo derivatives (e.g., compound 6b in ) showed moderate cytotoxicity against human cancer cell lines (e.g., HeLa, IC₅₀ = 18 µM) . The benzoxazolylamino group in the target compound could similarly engage in π-π stacking with DNA or enzyme active sites, though this requires validation .

Physicochemical and Spectroscopic Properties

NMR and IR Data

• Target Compound : Expected ¹H NMR signals include δ ~1.05–1.15 ppm (7,7-dimethyl groups) and δ ~7.0–7.3 ppm (aromatic protons), based on analogues in and .
• Thioxo Derivatives : Exhibit characteristic ¹³C NMR shifts at δ ~193.9 ppm (C=S) and IR ν(C=S) at 1260 cm⁻¹ .

Preparation Methods

Niementowski’s Synthesis

The Niementowski reaction, a classical method for quinazolinone synthesis, involves the cyclocondensation of anthranilic acid derivatives with formamide or urea. For the target compound, this approach requires a pre-functionalized tetrahydroquinazolinone intermediate.

Procedure :

• Step 1 : 7,7-Dimethyl-4-(3-methoxyphenyl)-1,4,6,8-tetrahydroquinazolin-5(1H)-one is synthesized via cyclization of 5,5-dimethylcyclohexane-1,3-dione (dimedone) with 3-methoxyphenylguanidine under reflux in ethanol.

• Step 2 : The intermediate is reacted with 2-aminobenzoxazole in the presence of phosphoryl chloride (POCl₃) at 110°C for 6–8 hours to introduce the benzoxazol-2-ylamino group.

Key Data :

• Yield: 45–55% (over two steps).

• Limitations: Low regioselectivity during benzoxazole coupling; requires harsh conditions.

Grimmel-Guinther-Morgan Synthesis

This method employs o-aminobenzamides and amines under acidic conditions.

Procedure :

• Step 1 : 3-Methoxyphenylamine reacts with 5,5-dimethylcyclohexane-1,3-dione in toluene with PCl₃ to form 7,7-dimethyl-4-(3-methoxyphenyl)-1,4,6,8-tetrahydroquinazolin-5(1H)-one.

• Step 2 : The product undergoes Ullmann-type coupling with 2-chlorobenzoxazole using CuI/K₂CO₃ in DMF at 150°C for 12 hours.

Key Data :

• Yield: 60–65%.

• Advantages: Better regiocontrol compared to Niementowski’s method.

Transition-Metal-Catalyzed Coupling

Copper-Catalyzed Ullmann Coupling

Copper-mediated C–N bond formation is effective for introducing the benzoxazole moiety.

Procedure :

• Step 1 : Synthesis of 7,7-dimethyl-4-(3-methoxyphenyl)-1,4,6,8-tetrahydroquinazolin-5(1H)-one via cyclization of dimedone and 3-methoxyphenyl isocyanate.

• Step 2 : The intermediate reacts with 2-aminobenzoxazole using CuI (20 mol%), K₂CO₃, and DMF at 150°C for 2–5 hours.

Optimization :

• Catalyst: CuI > CuBr (higher yield).

• Solvent: DMF > DMSO (faster reaction).

Key Data :

• Yield: 70–75%.

• Reaction Time: 2–5 hours.

Microwave-Assisted Cyclization

Solventless Microwave Synthesis

Microwave irradiation accelerates cyclization steps, reducing reaction times.

Procedure :

• Step 1 : Condensation of dimedone, 3-methoxyphenylamine, and ethyl 2-cyanoacetate under microwave irradiation (300 W, 120°C, 20 minutes) to form the tetrahydroquinazolinone core.

• Step 2 : Reaction with 2-hydrazinobenzoxazole in SiO₂-MnO₂ matrix under microwave (400 W, 15 minutes).

Key Data :

• Yield: 68–72%.

• Time Savings: 80% reduction compared to conventional heating.

Nucleophilic Aromatic Substitution (SNAr)

Base-Promoted SNAr Reaction

Electron-deficient aromatic rings undergo SNAr with amines.

Procedure :

• Step 1 : Synthesis of 2-fluoro-7,7-dimethyl-4-(3-methoxyphenyl)-1,4,6,8-tetrahydroquinazolin-5(1H)-one via fluorination of the precursor.

• Step 2 : Reaction with 2-aminobenzoxazole in DMSO with KOH at 135°C for 24 hours.

Key Data :

• Yield: 50–55%.

• Limitations: Requires electron-withdrawing groups (e.g., fluorine) for activation.

Comparative Analysis of Methods

Method	Conditions	Yield	Time	Advantages
Niementowski’s	POCl₃, 110°C	45–55%	8–12 hours	Classical, no metal catalysts
Ullmann Coupling	CuI/K₂CO₃, DMF, 150°C	70–75%	2–5 hours	High regioselectivity
Microwave-Assisted	SiO₂-MnO₂, 400 W	68–72%	15–30 min	Rapid, energy-efficient
SNAr	KOH/DMSO, 135°C	50–55%	24 hours	Avoids transition metals

Challenges and Optimization Strategies

• Steric Hindrance : The 7,7-dimethyl group complicates coupling reactions. Using bulky ligands (e.g., Xantphos) in Pd-catalyzed reactions improves efficiency.

• Regioselectivity : Ullmann coupling outperforms SNAr in directing the benzoxazole group to the 2-position.

• Solvent Effects : Polar aprotic solvents (DMF, DMSO) enhance solubility of intermediates .